7-bromo-8-methoxy-5-methyl-2,3,4,5-tetrahydro-1H-pyridazino[4,5-b]indol-1-one

• IUPAC Name: 7-bromo-8-methoxy-5-methyl-3,4-dihydro-2H-pyridazino[4,5-b]indol-1-one
• InChI: InChI=1S/C12H12BrN3O2/c1-16-8-4-7(13)10(18-2)3-6(8)11-9(16)5-14-15-12(11)17/h3-4,14H,5H2,1-2H3,(H,15,17)
• InChI Key: VXDZIFHCHHRGSD-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C3=CC(=C(C=C31)Br)OC)C(=O)NNC2
• Molecular Formula: C12H12BrN3O2
• Molecular Weight: 310.15 g/mol

Description

7-bromo-8-methoxy-5-methyl-2,3,4,5-tetrahydro-1H-pyridazino[4,5-b]indol-1-one, also known as BM-13177, is a chemical compound that has been extensively studied for its potential therapeutic applications. BM-13177 belongs to the class of indole derivatives, which have been shown to possess a wide range of biological activities.

Mechanism of Action

The mechanism of action of 7-bromo-8-methoxy-5-methyl-2,3,4,5-tetrahydro-1H-pyridazino[4,5-b]indol-1-one is not fully understood. However, it has been shown to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. In addition, 7-bromo-8-methoxy-5-methyl-2,3,4,5-tetrahydro-1H-pyridazino[4,5-b]indol-1-one has been shown to induce apoptosis in cancer cells through the activation of caspase enzymes.
Biochemical and Physiological Effects:
7-bromo-8-methoxy-5-methyl-2,3,4,5-tetrahydro-1H-pyridazino[4,5-b]indol-1-one has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. In addition, 7-bromo-8-methoxy-5-methyl-2,3,4,5-tetrahydro-1H-pyridazino[4,5-b]indol-1-one has been shown to induce apoptosis in cancer cells through the activation of caspase enzymes. 7-bromo-8-methoxy-5-methyl-2,3,4,5-tetrahydro-1H-pyridazino[4,5-b]indol-1-one has also been shown to possess anti-inflammatory and analgesic properties.

Advantages and Limitations for Lab Experiments

7-bromo-8-methoxy-5-methyl-2,3,4,5-tetrahydro-1H-pyridazino[4,5-b]indol-1-one has several advantages for lab experiments. It is relatively easy to synthesize, making it readily available for research purposes. In addition, 7-bromo-8-methoxy-5-methyl-2,3,4,5-tetrahydro-1H-pyridazino[4,5-b]indol-1-one has been extensively studied, and its biological activities are well documented. However, there are also some limitations to using 7-bromo-8-methoxy-5-methyl-2,3,4,5-tetrahydro-1H-pyridazino[4,5-b]indol-1-one in lab experiments. One of the main limitations is its toxicity. 7-bromo-8-methoxy-5-methyl-2,3,4,5-tetrahydro-1H-pyridazino[4,5-b]indol-1-one has been shown to be toxic to certain cell types at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on 7-bromo-8-methoxy-5-methyl-2,3,4,5-tetrahydro-1H-pyridazino[4,5-b]indol-1-one. One area of research could be to further investigate its potential as a cancer therapy. This could involve studying its effects on different types of cancer cells and exploring its mechanism of action in more detail. Another area of research could be to investigate its potential as an anti-inflammatory and analgesic agent. This could involve studying its effects on different inflammatory and pain pathways in the body. Finally, future research could also focus on developing new analogs of 7-bromo-8-methoxy-5-methyl-2,3,4,5-tetrahydro-1H-pyridazino[4,5-b]indol-1-one with improved biological activities and reduced toxicity.

Scientific Research Applications

7-bromo-8-methoxy-5-methyl-2,3,4,5-tetrahydro-1H-pyridazino[4,5-b]indol-1-one has been extensively studied for its potential therapeutic applications. It has been shown to possess antitumor, anti-inflammatory, and analgesic properties. In addition, 7-bromo-8-methoxy-5-methyl-2,3,4,5-tetrahydro-1H-pyridazino[4,5-b]indol-1-one has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a promising candidate for cancer therapy.